2-ethyl-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide

• IUPAC Name: 2-ethyl-N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]butanamide
• InChI: InChI=1S/C21H27N5O2/c1-4-16(5-2)20(27)22-10-11-26-19-18(12-24-26)21(28)25(14-23-19)13-17-9-7-6-8-15(17)3/h6-9,12,14,16H,4-5,10-11,13H2,1-3H3,(H,22,27)
• InChI Key: QVVREGVDWNETAB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC=C3C
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.5 g/mol
• CAS No.: 921919-60-0

Description

2-ethyl-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

Research has shown that derivatives of pyrazolo[3,4-d]pyrimidine have been synthesized and evaluated for their antimicrobial properties. Compounds incorporating the pyrimidine ring have demonstrated moderate antimicrobial activity, suggesting their potential in developing new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009). Similarly, pyrimidine-linked pyrazole heterocyclics have been synthesized and evaluated for their insecticidal and antibacterial potential, indicating the versatility of pyrimidine derivatives in pest control and bacterial infection treatments (Deohate & Palaspagar, 2020).

Anticancer Activity

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, highlighting the potential of pyrimidine derivatives in cancer therapy and inflammation modulation (Rahmouni et al., 2016). Another study on pyrazolo[3,4-d]pyrimidin-4-one derivatives reported significant antitumor activity against human breast adenocarcinoma cell lines, further emphasizing the promise of these compounds in oncological research (Abdellatif et al., 2014).

Enzyme Activity Modulation

The synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters have revealed their potent effect on increasing the reactivity of cellobiase, an enzyme involved in cellulose breakdown. This suggests potential applications in biofuel production and industrial processing where enzyme efficiency is critical (Abd & Awas, 2008).

Synthesis of Heterocyclic Compounds

The utility of related compounds in the synthesis of new heterocyclic structures, such as pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives, has been documented. These compounds are foundational in medicinal chemistry for developing drugs with various therapeutic properties (Farag, Kheder, & Mabkhot, 2009).